Phytoene

Specification

• Description: All-trans-phytoene is the all-trans-isomer of phytoene. It has a role as a plant metabolite.; Phytoene is a natural product found in Fusarium fujikuroi, Zea mays, and other organisms with data available.; Phytoene is a 40 carbon dietary fatty acid produced by the conversion of two molecules of geranylgeranyl pyrophosphate by the enzyme phytoene synthase that is an intermediate in carotenoid biosynthesis in plants with potential to absorb ultraviolet radiation (UV), and potential antioxidant, chemopreventive, and anti-inflammatory activities in skin. Following ingestion and digestion, phytoene may accumulate in the epidermis where it may prevent UV-mediated sun damage and carcinogenesis. In addition, phytofluene may prevent carcinogenesis by protecting cells against DNA damage through its free radical scavenger effects.
• CAS No.: 540-04-5
• Molecular Formula: C40H64
• Molecular Weight: 544.9 g/mol
• IUPAC Name: (6E,10E,14E,16E,18E,22E,26E)-2,6,10,14,19,23,27,31-octamethyldotriaconta-2,6,10,14,16,18,22,26,30-nonaene
• Standard InChI: InChI=1S/C40H64/c1-33(2)19-13-23-37(7)27-17-31-39(9)29-15-25-35(5)21-11-12-22-36(6)26-16-30-40(10)32-18-28-38(8)24-14-20-34(3)4/h11-12,19-22,27-30H,13-18,23-26,31-32H2,1-10H3/b12-11+,35-21+,36-22+,37-27+,38-28+,39-29+,40-30+
• Standard InChI Key: YVLPJIGOMTXXLP-KEKOKYSKSA-N
• Isomeric SMILES: CC(=CCC/C(=C/CC/C(=C/CC/C(=C/C=C/C=C(/CC/C=C(/CC/C=C(/CCC=C(C)C)\C)\C)\C)/C)/C)/C)C
• SMILES: CC(=CCCC(=CCCC(=CCCC(=CC=CC=C(C)CCC=C(C)CCC=C(C)CCC=C(C)C)C)C)C)C
• Canonical SMILES: CC(=CCCC(=CCCC(=CCCC(=CC=CC=C(C)CCC=C(C)CCC=C(C)CCC=C(C)C)C)C)C)C